Safety Operating Guide

Check Availability & Pricing

BENCHE

Essential Safety and Handling Protocols for
Terbium-155

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Terbium-155

L Get Quote

Cat. No.: B1209105

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling of Terbium-155.

This document provides critical safety and logistical information for the handling of Terbium-
155 (*>>Tb), a radiolanthanide with significant applications in nuclear medicine, particularly for
Single Photon Emission Computed Tomography (SPECT) imaging.[1][2] Adherence to these
protocols is paramount to ensure the safety of all personnel and the integrity of experimental
outcomes.

Radiological Properties of Terbium-155

A thorough understanding of the radiological properties of 1>>Tb is the foundation of safe
handling. Key data is summarized in the table below.

Property

Value

Half-life (T¥%)

5.32 days

Decay Mode

Electron Capture (EC)

Primary Emissions

Gamma (y) rays, Auger electrons

Gamma Energy (Intensity)

87 keV (32%), 105 keV (25%)

Daughter Nuclide

Gadolinium-155 (135Gd) (Stable)
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Source:[2][3]

Personal Protective Equipment (PPE)

The principle of ALARA (As Low As Reasonably Achievable) must be strictly followed to
minimize radiation exposure.[4] The following PPE is mandatory when handling unsealed
sources of Terbium-155:

« Body Protection: A full-length laboratory coat, worn closed with sleeves rolled down, is
required.[5] For procedures with a higher risk of contamination, disposable coveralls should
be considered.

» Hand Protection: Double-gloving with nitrile or latex gloves is essential to prevent skin
contamination.[4][5] Gloves should be changed frequently, at least every hour, or
immediately if contamination is suspected.[6] When handling stock solutions, which are likely
to be highly concentrated, frequent glove changes are crucial to prevent the spread of
contamination.[5]

o Eye Protection: Safety glasses or goggles must be worn at all times to protect the eyes from
splashes of radioactive material.[4][5]

o Dosimetry: Personnel must wear appropriate radiation monitoring badges, such as whole-
body and ring dosimeters, to track their radiation exposure.[7] Ring dosimeters should be
worn under the outer glove to prevent contamination.[5]

Operational Plan for Handling Terbium-155
A systematic approach to handling >>Tb is critical for safety and experimental success.
1. Preparation:

» Designated Area: All work with 135Th must be conducted in a designated and clearly labeled
radioactive work area.[8]

» Shielding: Use appropriate shielding, such as lead bricks or leaded glass, to reduce
exposure to gamma radiation. The inverse square law (doubling the distance from the source
quarters the radiation dose) should also be utilized as a protective measure.[7]
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e Fume Hood: For any procedures that may generate aerosols or involve volatile compounds,
work must be performed in a certified fume hood.[4]

» Spill Tray and Absorbent Paper: Cover the work surface with absorbent paper placed within
a spill tray to contain any potential spills.[6][7]

e "Cold" Run: Before handling the radioactive material, perform a "cold" run of the entire
procedure with non-radioactive materials to identify and rectify any potential issues in the
workflow.[6]

2. Handling:

e Minimize Time: Plan experiments to minimize the time spent in close proximity to the
radioactive source.[7]

e Use Handling Tools: Employ forceps, tongs, or other remote handling tools to increase the
distance from the source.

» No Mouth Pipetting: The use of mouth-operated pipettes is strictly prohibited.[6][7] Always
use mechanical pipetting devices.[6]

e Secure Storage: When not in use, 1>>Tb stock vials must be stored in a locked and shielded
container in a designated radioactive materials storage area.[5]

3. Post-Handling:

» Monitoring: After completing the work, and before leaving the designated area, monitor your
hands, clothing, and the work area for contamination using a suitable survey meter (e.g., a
Geiger counter).[6][7]

» Hand Washing: Wash hands thoroughly after removing gloves.

o Decontamination: If any contamination is found on surfaces, decontaminate the area
immediately following the procedures outlined below.

Waste Disposal Plan

Radioactive waste must be managed and disposed of according to strict regulatory guidelines.
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1. Solid Waste:
o Segregation: Keep radioactive and non-radioactive waste separate.

o Collection: Place all disposable items contaminated with 1>>Tb (e.g., gloves, absorbent
paper, pipette tips) into a clearly labeled and shielded radioactive waste container.

o Decay-in-Storage: Due to its relatively short half-life of 5.32 days, solid waste contaminated
with 1>5Tb can be managed through decay-in-storage.[9] This involves storing the waste in a
secure, shielded location until its radioactivity has decayed to background levels (typically
after 10 half-lives, or approximately 54 days).

o Final Disposal: Once the waste has decayed to background levels, the radiation labels must
be defaced or removed, and the waste can then be disposed of as regular trash.[9]

2. Liquid Waste:

o Collection: Collect liquid waste containing 1>>Tb in a designated, labeled, and sealed
container.

» Solidification: Depending on institutional and regulatory requirements, aqueous liquid waste
may need to be solidified before disposal.

o Decay-in-Storage: Similar to solid waste, liquid waste can be stored for decay.

e Sanitary Sewer Disposal: In some cases, and in strict accordance with institutional and
regulatory limits, small quantities of readily soluble 1>5Tb may be disposed of via the sanitary
sewer system.[9] This must be approved by the institution's Radiation Safety Officer.

Decontamination Plan

In the event of a spill or contamination, the following steps should be taken immediately:
1. Minor Spills (small volume, low activity):

» Notification: Notify others in the immediate area.

o Containment: Place absorbent paper over the spill to prevent it from spreading.
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o Cleaning: Using tongs and wearing appropriate PPE, clean the area from the outside in with
a suitable decontamination solution (e.g., a commercially available radioactive
decontaminant or a mild detergent solution).

o Monitoring: After cleaning, monitor the area with a survey meter to ensure that the
contamination has been removed.

o Waste Disposal: Dispose of all cleaning materials as solid radioactive waste.
2. Major Spills (large volume, high activity):

» Evacuate: Evacuate the immediate area.

« |solate: Isolate the area to prevent entry.

» Notify: Immediately notify the institution's Radiation Safety Officer.

o Decontamination: Decontamination should only be performed by trained personnel under the
direction of the Radiation Safety Officer.

Experimental Workflow and Signhaling Pathway
Diagrams

To facilitate a clear understanding of experimental procedures, visual representations are
provided below.
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Experimental Workflow for Handling Terbium-155
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Caption: Step-by-step workflow for the safe handling of Terbium-155.
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ALARA Principle in Terbium-155 Handling

ALARA Principle

Minimize Time Maximize Distance Use Shielding

Minimized Radiation Exposure
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Caption: Core tenets of the ALARA principle applied to Terbium-155 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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155]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-terbium-155]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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